Methyl 3-amino-2-(trifluoromethyl)propionate
Overview
Description
“Methyl 3-amino-2-(trifluoromethyl)propionate” is a chemical compound with the linear formula H2NCH2CH(CF3)CO2CH3 . It has a molecular weight of 171.12 . This compound is typically in liquid form .
Molecular Structure Analysis
The molecular structure of “Methyl 3-amino-2-(trifluoromethyl)propionate” can be represented by the SMILES string COC(=O)C(CN)C(F)(F)F . The InChI representation is 1S/C5H8F3NO2/c1-11-4(10)3(2-9)5(6,7)8/h3H,2,9H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 3-amino-2-(trifluoromethyl)propionate” is a liquid at room temperature . It has a refractive index of n20/D 1.374 and a density of 1.345 g/mL at 25 °C . The boiling point is 50 °C at 0.2 mmHg .Scientific Research Applications
Nonsteroidal Antiandrogens
Research into nonsteroidal antiandrogens has led to the synthesis of derivatives with a trifluoromethyl group, showing potential for treating androgen-responsive diseases. The optimization in the methyl series has produced potent antiandrogens that are peripherally selective, indicating the relevance of trifluoromethyl groups in enhancing biological activity (Tucker, Crook, & Chesterson, 1988).
Fluorinated Amino Acids as NMR Indicators
Fluorinated amino acids, including those with trifluoromethyl groups, have been utilized as non-toxic indicators for measuring intracellular pH using 19F NMR. These indicators, due to their fluorine resonances and the effects of temperature and cations on their pKa values, are effective for distinguishing between intracellular and extracellular pH levels over a wide range of extracellular pH (Taylor & Deutsch, 1983).
Synthesis of Amides
A study on the direct synthesis of amides from carboxylic acids and amines using B(OCH2CF3)3 highlighted an efficient method for amidation, with low levels of racemization. This process is significant for the preparation of N-protected amino acids, demonstrating the utility of trifluoromethyl groups in synthetic organic chemistry (Lanigan, Starkov, & Sheppard, 2013).
Modification with Fluorine-containing Heterocycles
The reaction of methyl 3,3,3-trifluoro-2-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)propionate with 1,3-binucleophiles to form fluorine-containing heterocyclic derivatives illustrates the role of trifluoromethyl groups in the development of biologically active compounds. This study provides insights into the modification of amides and amines with fluorine-containing heterocycles for potential biological applications (Sokolov & Aksinenko, 2012).
Propionic Acid Recovery
In the context of industrial applications, the recovery of propionic acid from aqueous solutions by reactive extraction using quaternary amine (Aliquat 336) in various diluents showcases the utility of compounds related to methyl 3-amino-2-(trifluoromethyl)propionate. The study highlights the effectiveness of chemical extraction over physical extraction and the use of alcohols as diluents to prevent third-phase formation (Keshav, Chand, & Wasewar, 2009).
properties
IUPAC Name |
methyl 2-(aminomethyl)-3,3,3-trifluoropropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8F3NO2/c1-11-4(10)3(2-9)5(6,7)8/h3H,2,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWNHSPZURKMJSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CN)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00584799 |
Source
|
| Record name | Methyl 2-(aminomethyl)-3,3,3-trifluoropropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00584799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
914203-47-7 |
Source
|
| Record name | Methyl 2-(aminomethyl)-3,3,3-trifluoropropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00584799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl-3-amino-2-(trifluoromethyl)propionate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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